Diclofenac

Description

Diclofenac is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammatory conditions . It is available under the brand name Voltaren, among others . Diclofenac can be administered in various forms, including oral tablets, suppositories, injections, topical applications, and eye drops . It provides pain relief for up to eight hours and is sometimes combined with misoprostol (Arthrotec) to protect the stomach .

This medication is prescribed to alleviate pain associated with arthritis, menstrual cramps, rheumatic diseases, kidney and gallstones, and migraines . It is also effective for treating post-operative or post-traumatic pain, especially when inflammation is present . Topical forms of diclofenac are useful for osteoarthritis and acute pain from minor strains, sprains, and contusions . Eye drops containing diclofenac treat inflammation in the anterior part of the eyes and manage pain from corneal abrasion . Like other NSAIDs, diclofenac functions by reducing the production of prostaglandins, which contribute to inflammation and pain .

While diclofenac is effective for pain relief and inflammation, it can cause side effects such as abdominal pain, nausea, and gastrointestinal bleeding . Serious side effects may include heart disease, stroke, kidney problems, and stomach ulcers . Therefore, it is generally not recommended during the third trimester of pregnancy but is likely safe during breastfeeding . Chemically, diclofenac is a phenylacetic acid derivative, developed based on the structures of phenylbutazone, mefenamic acid, and indomethacin .

• CAS No.: 15307-86-5
• Product Name: Diclofenac
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol
• IUPAC Name: 2-[2-(2,6-dichloroanilino)phenyl]acetic acid
• Standard InChI: InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)
• Standard InChIKey: DCOPUUMXTXDBNB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Appearance: White to cream powder
• Purity: > 95%
• Synonyms: Dichlofenal; Diclofenac; Diclofenac Potassium; Diclofenac Sodium; Diclofenac, Sodium; Diclonate P; Diclophenac; Dicrofenac; Feloran; GP 45,840; GP-45,840; GP45,840; Novapirina; Orthofen; Orthophen; Ortofen; Sodium Diclofenac; SR 38; SR-38; SR38; Voltaren; Voltarol
• Reference: Kearney PM, Baigent C, Godwin J, Halls H, Emberson JR, Patrono C: Do selective cyclo-oxygenase-2 inhibitors and traditional non-steroidal anti-inflammatory drugs increase the risk of atherothrombosis? Meta-analysis of randomised trials. BMJ. 2006 Jun 3;332(7553):1302-8. [PMID:16740558]; Solomon DH, Avorn J, Sturmer T, Glynn RJ, Mogun H, Schneeweiss S: Cardiovascular outcomes in new users of coxibs and nonsteroidal antiinflammatory drugs: high-risk subgroups and time course of risk. Arthritis Rheum. 2006 May;54(5):1378-89. [PMID:16645966]; FitzGerald GA, Patrono C: The coxibs, selective inhibitors of cyclooxygenase-2. N Engl J Med. 2001 Aug 9;345(6):433-42. [PMID:11496855]; Graham DJ: COX-2 inhibitors, other NSAIDs, and cardiovascular risk: the seduction of common sense. JAMA. 2006 Oct 4;296(13):1653-6. Epub 2006 Sep 12. [PMID:16968830]; Brater DC: Renal effects of cyclooxygyenase-2-selective inhibitors. J Pain Symptom Manage. 2002 Apr;23(4 Suppl):S15-20; discussion S21-3. [PMID:11992745]; Gan TJ: Diclofenac: an update on its mechanism of action and safety profile. Curr Med Res Opin. 2010 Jul;26(7):1715-31. doi: 10.1185/03007995.2010.486301. [PMID:20470236]; Davies NM, Anderson KE: Clinical pharmacokinetics of diclofenac. Therapeutic insights and pitfalls. Clin Pharmacokinet. 1997 Sep;33(3):184-213. doi: 10.2165/00003088-199733030-00003. [PMID:9314611]; Todd PA, Sorkin EM: Diclofenac sodium. A reappraisal of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy. Drugs. 1988 Mar;35(3):244-85. doi: 10.2165/00003495-198835030-00004. [PMID:3286213]; Kuehl GE, Lampe JW, Potter JD, Bigler J: Glucuronidation of nonsteroidal anti-inflammatory drugs: identifying the enzymes responsible in human liver microsomes. Drug Metab Dispos. 2005 Jul;33(7):1027-35. doi: 10.1124/dmd.104.002527. Epub 2005 Apr 20. [PMID:15843492]; Chen L, Yang G, Grosser T: Prostanoids and inflammatory pain. Prostaglandins Other Lipid Mediat. 2013 Jul-Aug;104-105:58-66. doi: 10.1016/j.prostaglandins.2012.08.006. Epub 2012 Sep 3. [PMID:22981510]; Hirata T, Narumiya S: Prostanoids as regulators of innate and adaptive immunity. Adv Immunol. 2012;116:143-74. doi: 10.1016/B978-0-12-394300-2.00005-3. [PMID:23063076]; Sallmann AR: The history of diclofenac. Am. J. Med. 1986 Apr 28;80(4):29-33.; Bort R, Mace K, Boobis A, Gomez-Lechon MJ, Pfeifer A, Castell J: Hepatic metabolism of diclofenac: role of human CYP in the minor oxidative pathways. Biochem Pharmacol. 1999 Sep 1;58(5):787-96. [PMID:10449188]; Yan Z, Li J, Huebert N, Caldwell GW, Du Y, Zhong H: Detection of a novel reactive metabolite of diclofenac: evidence for CYP2C9-mediated bioactivation via arene oxides. Drug Metab Dispos. 2005 Jun;33(6):706-13. doi: 10.1124/dmd.104.003095. Epub 2005 Mar 11. [PMID:15764717]; Boerma JS, Vermeulen NP, Commandeur JN: One-electron oxidation of diclofenac by human cytochrome P450s as a potential bioactivation mechanism for formation of 2'-(glutathion-S-yl)-deschloro-diclofenac. Chem Biol Interact. 2014 Jan 25;207:32-40. doi: 10.1016/j.cbi.2013.11.001. Epub 2013 Nov 15. [PMID:24246759]; Kamimura H, Ito S, Nozawa K, Nakamura S, Chijiwa H, Nagatsuka S, Kuronuma M, Ohnishi Y, Suemizu H, Ninomiya S: Formation of the accumulative human metabolite and human-specific glutathione conjugate of diclofenac in TK-NOG chimeric mice with humanized livers. Drug Metab Dispos. 2015 Mar;43(3):309-16. doi: 10.1124/dmd.114.061689. Epub 2014 Dec 11. [PMID:25504502]; Brunton LL, Hilal-Dandan R, Knollmann BC. eds (2018). Goodman & Gilman's: The Pharmacological Basis of Therapeutics (13th ed.). McGraw-Hill Education.; Drugs@FDA: Voltaren Delayed Release; Health Canada Product Monograph: Diclofenac oral tablets
• PubChem Compound: 3033
• Last Modified: Aug 15 2023